Cas no 1396811-50-9 (3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea
• CAS No: 1396811-50-9
• MF: C₁₆H₂₅N₃O₄S
• MW: 355.452402830124
• CID: 5400951
• Update Time: 2025-05-23

3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[[1-(Methylsulfonyl)-4-piperidinyl]methyl]-N′-(2-phenoxyethyl)urea
• 3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea

• Inchi： 1S/C16H25N3O4S/c1-24(21,22)19-10-7-14(8-11-19)13-18-16(20)17-9-12-23-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H2,17,18,20)
• InChI Key： UNQOOWBTUNJNST-UHFFFAOYSA-N
• SMILES： N(CC1CCN(S(C)(=O)=O)CC1)C(NCCOC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea

3-[(1-Methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea: A Comprehensive Overview

3-[(1-Methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea is a complex organic compound with the CAS number 1396811-50-9. This compound is notable for its intricate chemical structure, which combines elements of piperidine, methanesulfonamide, and urea functional groups. The molecule's unique architecture makes it a subject of interest in various fields, including pharmaceutical research, materials science, and organic synthesis.

The compound's name reflects its structural composition. The piperidine ring, a six-membered cyclic amine, is substituted at the 4-position with a methanesulfonyl group. This substitution introduces a sulfonamide functionality, which is known for its stability and bioavailability in pharmaceutical compounds. The methyl group attached to the piperidine ring further enhances the molecule's complexity. On the other side of the molecule, the urea group is connected to a phenoxyethyl chain, which introduces aromaticity and potential for hydrogen bonding.

Recent studies have highlighted the potential of this compound in drug development. Researchers have explored its ability to modulate enzyme activity and its potential as a lead compound in medicinal chemistry. For instance, investigations into its interaction with kinase enzymes have shown promising results, suggesting its role in inhibiting key cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its unique combination of functional groups makes it a candidate for polymer synthesis and as a building block for advanced materials. The sulfonamide group contributes to thermal stability, while the phenoxyethyl chain enhances solubility and compatibility with various substrates.

From a synthetic perspective, the preparation of 3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea involves multi-step reactions that showcase modern organic synthesis techniques. The synthesis typically begins with the formation of the piperidine ring followed by sulfonation and subsequent coupling reactions to introduce the urea functionality. These steps require precise control over reaction conditions to ensure high yields and purity.

Moreover, computational studies have provided insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which is crucial for understanding its reactivity and interaction with biological systems. These studies have also informed the design of analogs with improved pharmacokinetic profiles.

In conclusion, 3-[(1-methanesulfonylpiperidin-4-yl)methyl]-1-(2-phenoxyethyl)urea stands as a testament to the diversity and complexity of organic compounds. Its unique structure, combined with recent advancements in chemical research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological applications.